Cas no 117903-54-5 ((1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine)

• Product Name: (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine
• CAS No: 117903-54-5
• MF: C₁₆H₁₄F₆N₂
• MW: 348.28618478775
• CID: 131679
• PubChem ID: 94003868
• Update Time: 2025-11-02

(1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,1,2-bis[4-(trifluoromethyl)phenyl]-, (R*,S*)- (9CI)
• MESO-1,2-BIS[4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE
• rel-(1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine
• 117903-54-5
• (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine

• Inchi： 1S/C16H14F6N2/c17-15(18,19)11-5-1-9(2-6-11)13(23)14(24)10-3-7-12(8-4-10)16(20,21)22/h1-8,13-14H,23-24H2/t13-,14+
• InChI Key： MLOYHHKFBCFAAD-OKILXGFUSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@H]([C@H](C1C=CC(C(F)(F)F)=CC=1)N)N)(F)F

Computed Properties

• Exact Mass: 348.10622
• Monoisotopic Mass: 348.10611743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

(1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine

Comprehensive Guide to (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine (CAS No. 117903-54-5)

(1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine (CAS No. 117903-54-5) is a chiral diamine compound with significant applications in asymmetric synthesis and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl groups, is widely used as a ligand or building block in the development of enantioselective catalysts and bioactive molecules. Its unique stereochemistry and electronic properties make it a valuable tool for researchers in medicinal chemistry and material science.

The molecular structure of (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine features two 4-(trifluoromethyl)phenyl groups attached to an ethane-1,2-diamine backbone, with specific (1R,2S) stereochemistry. This configuration is crucial for its role in asymmetric catalysis, where it helps control the stereochemical outcome of reactions. The trifluoromethyl groups enhance the compound's lipophilicity and electron-withdrawing properties, which can influence reactivity and binding interactions in catalytic systems.

In pharmaceutical research, (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine is often employed as a chiral auxiliary or ligand in the synthesis of enantiomerically pure drugs. The growing demand for single-enantiomer pharmaceuticals has increased interest in such chiral diamines, as they can improve drug efficacy and reduce side effects. Researchers are particularly interested in how the trifluoromethylphenyl moieties affect molecular recognition and binding in biological systems.

Recent advancements in asymmetric synthesis have highlighted the importance of compounds like (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine. Its application in transition metal catalysis has been explored for various carbon-carbon and carbon-heteroatom bond-forming reactions. The compound's ability to induce high enantioselectivity makes it particularly valuable for producing chiral intermediates in drug discovery programs.

The material science applications of (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine are also noteworthy. Its incorporation into polymers and coordination complexes can impart unique thermal and electronic properties. The trifluoromethyl groups contribute to increased chemical stability and altered solubility characteristics, which are beneficial for specialized material applications.

From a synthetic chemistry perspective, the preparation of (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine typically involves multi-step organic transformations starting from commercially available 4-(trifluoromethyl)benzaldehyde. Key steps often include asymmetric reduction or resolution to establish the desired (1R,2S) configuration. Process optimization for large-scale production remains an active area of research, particularly for pharmaceutical applications requiring high enantiomeric purity.

The analytical characterization of (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine typically employs techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying stereochemical purity and confirming molecular structure, especially when the compound is used in sensitive applications like drug development.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to synthesize and utilize (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine. This includes exploring catalytic systems that minimize waste and energy consumption, as well as developing recyclable versions of the compound for continuous flow processes.

The commercial availability of (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine (CAS No. 117903-54-5) has expanded in recent years to meet growing demand from pharmaceutical and specialty chemical industries. Suppliers typically offer the compound in various purity grades, with enantiomeric excess (ee) being a critical specification for many applications.

Future research directions for (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine may include exploration of its applications in organocatalysis and development of derivative compounds with enhanced properties. The integration of computational chemistry methods to predict and optimize its performance in various systems is also an emerging trend.

For researchers working with (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine, proper handling and storage are important to maintain compound integrity. While not classified as hazardous under standard conditions, it should be stored in a cool, dry environment, protected from light and moisture to prevent degradation.

The patent landscape surrounding (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine and related compounds continues to evolve, with new applications being claimed in areas such as enantioselective synthesis and pharmaceutical intermediates. This reflects the compound's ongoing importance in chemical research and development.

In summary, (1R,2S)-1,2-Bis(4-(trifluoromethyl)phenyl)ethane-1,2-diamine (CAS No. 117903-54-5) represents a versatile chiral building block with wide-ranging applications in asymmetric synthesis, pharmaceutical development, and material science. Its unique combination of stereochemistry and trifluoromethyl substitution patterns makes it particularly valuable for creating enantiomerically pure compounds and functional materials.